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Compound of Interest

Compound Name: SR2640 hydrochloride

Cat. No.: B10768382 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential guidance on

the personal protective equipment (PPE), operational procedures, and disposal of SR2640
hydrochloride, a potent and selective competitive leukotriene D4 and E4 receptor antagonist.

[1][2]

Compound Identification:

Characteristic Data

Chemical Name

2-[[3-(2-

Quinolinylmethoxy)phenyl]amino]benzoic acid

hydrochloride

CAS Number 146662-42-2[2]

Alternative CAS 105350-26-3 (free base)[1][3]

Molecular Formula C23H18N2O3・HCl[3][4]

Molecular Weight 406.87 g/mol [1]

Appearance Solid powder[1]
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SR2640 hydrochloride is classified with the GHS07 pictogram, indicating it can be harmful.[5]

The primary hazards include skin irritation, serious eye irritation, and potential respiratory

irritation.[5] Ingestion may also be harmful.[6] Therefore, a comprehensive approach to

personal protective equipment is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Hand Protection

Two pairs of powder-free nitrile

gloves (chemotherapy-grade

recommended). The inner

glove should be tucked under

the gown cuff, and the outer

glove should extend over the

cuff.[6][7]

Prevents skin contact and

absorption. Double-gloving

provides an additional barrier

in case of a tear or

contamination of the outer

glove.[8]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.[9]

Protects eyes from airborne

particles and accidental

splashes.

Body Protection

A disposable gown with long

sleeves and tight-fitting cuffs,

resistant to chemical

permeation.[7][10]

Protects the skin on the arms

and body from contamination.

Respiratory Protection

For handling the solid powder

outside of a certified

containment system, a NIOSH-

approved N95 or higher-level

respirator is recommended.[6]

Minimizes the inhalation of

airborne particles.[10]

A risk assessment should always be conducted to determine the appropriate level of protection

for the specific procedures being performed.[6][7]
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A systematic approach to handling SR2640 hydrochloride from receipt to disposal is critical

for laboratory safety.
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Caption: Workflow for the safe handling of SR2640 hydrochloride.
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Methodology:

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks while

wearing appropriate PPE.

Storage: Store the compound in a cool, dry, and dark place as recommended.[1] Short-term

storage at 0-4°C and long-term storage at -20°C is advised.[1]

Personal Protective Equipment (PPE): Before handling, don the full required PPE as outlined

in the table above.

Weighing: When weighing the solid form, use a ventilated balance enclosure or a chemical

fume hood to contain any airborne particles.[6]

Solution Preparation: Prepare solutions in a fume hood. When dissolving, add the solvent to

the powder slowly to avoid splashing. SR2640 hydrochloride is soluble in DMSO.[5]

Handling: All subsequent handling of the compound and its solutions should be performed

with the required PPE in a well-ventilated area.

Decontamination: After use, decontaminate all surfaces and equipment with an appropriate

cleaning agent.

Waste Disposal: Segregate and dispose of all waste (solid compound, solutions,

contaminated PPE) according to institutional and local regulations.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
Proper disposal of SR2640 hydrochloride and associated contaminated materials is crucial to

prevent environmental contamination and accidental exposure.

Disposal Decision Pathway
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Caption: Disposal pathway for SR2640 hydrochloride waste.

Disposal Protocol:

For the disposal of unused solid SR2640 hydrochloride, if a drug take-back program is not

available, follow these steps in accordance with general FDA guidelines for non-flush list

medicines[11]:

Deactivation: Remove the solid from its original container. Mix the compound with an

unappealing substance such as dirt, cat litter, or used coffee grounds. Do not crush tablets or

capsules if applicable.[11]

Containment: Place the mixture in a sealed container, such as a labeled plastic bag.[11]

Disposal: Dispose of the sealed container in the household or laboratory trash.[11]

Container Cleaning: Scratch out all personal or identifying information on the original

container before recycling or disposing of it.[11]
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For solutions and contaminated labware (e.g., pipette tips, tubes), and contaminated PPE,

disposal should follow your institution's specific guidelines for chemical and hazardous waste.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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